Cas no 852440-40-5 (5-(2-chlorophenyl)methyl-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one)

• Product Name: 5-(2-chlorophenyl)methyl-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one
• CAS No: 852440-40-5
• MF: C₁₈H₁₃ClN₄O
• MW: 336.775022268295
• CID: 5860118
• PubChem ID: 20888488
• Update Time: 2025-06-09

5-(2-chlorophenyl)methyl-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrazolo[3,4-d]pyrimidin-4-one, 5-[(2-chlorophenyl)methyl]-1,5-dihydro-1-phenyl-
• 852440-40-5
• 5-(2-chlorobenzyl)-1-phenyl-1H-pyrazolo[3,4-d]pyrimidin-4(5H)-one
• AKOS001856130
• 5-[(2-chlorophenyl)methyl]-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one
• F0679-0082
• 5-[(2-chlorophenyl)methyl]-1-phenylpyrazolo[3,4-d]pyrimidin-4-one
• 5-(2-chlorophenyl)methyl-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

• Inchi： 1S/C18H13ClN4O/c19-16-9-5-4-6-13(16)11-22-12-20-17-15(18(22)24)10-21-23(17)14-7-2-1-3-8-14/h1-10,12H,11H2
• InChI Key： JVFMWLAOUVLVJY-UHFFFAOYSA-N
• SMILES： C1N(CC2=CC=CC=C2Cl)C(=O)C2C=NN(C3=CC=CC=C3)C=2N=1

Computed Properties

• Exact Mass: 336.0777887g/mol
• Monoisotopic Mass: 336.0777887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 493
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 50.5Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 541.2±60.0 °C(Predicted)
• pka: -1.54±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Phenylpyrazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Phenylpyrazoles

Additional information on 5-(2-chlorophenyl)methyl-1-phenyl-1H,4H,5H-pyrazolo3,4-dpyrimidin-4-one

Introduction to 5-(2-chlorophenyl)methyl-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one (CAS No. 852440-40-5)

5-(2-chlorophenyl)methyl-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, identified by its CAS number 852440-40-5, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its unique structural framework and potential biological activities. The compound belongs to the pyrazolo[3,4-d]pyrimidine class, a scaffold that has been extensively studied for its pharmacological properties, particularly in the development of kinase inhibitors and other therapeutic agents.

The structural composition of 5-(2-chlorophenyl)methyl-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one features a fused bicyclic system consisting of a pyrazole ring connected to a pyrimidine ring. The presence of substituents such as 2-chlorophenylmethyl and 1-phenyl at specific positions enhances its molecular complexity and influences its interactions with biological targets. This structural motif is particularly intriguing because it allows for diverse pharmacological effects, making it a promising candidate for further investigation in drug discovery.

In recent years, there has been a surge in research focused on developing novel therapeutic agents targeting various diseases. Among these, cancers and inflammatory disorders have been major areas of interest. The pyrazolo[3,4-d]pyrimidine scaffold has shown remarkable potential in inhibiting key enzymes involved in these conditions. For instance, studies have demonstrated that derivatives of this scaffold can modulate the activity of kinases, which are crucial in cell signaling pathways associated with tumor growth and progression.

One of the most compelling aspects of 5-(2-chlorophenyl)methyl-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one is its ability to interact with biological targets in a highly specific manner. The chloro substituent on the phenyl ring enhances lipophilicity and binding affinity, while the phenyl group at the 1-position contributes to steric hindrance and optimal positioning within the active site of enzymes. These features make it an attractive candidate for structure-based drug design.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of such compounds with high accuracy. Molecular docking studies have revealed that 5-(2-chlorophenyl)methyl-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one can effectively bind to several kinases, including those overexpressed in cancer cells. This has opened up new avenues for developing targeted therapies that could potentially overcome resistance mechanisms associated with existing treatments.

The compound's potential extends beyond oncology. Emerging research suggests that it may also have applications in managing inflammatory diseases by modulating immune responses. The pyrazolo[3,4-d]pyrimidine core is known to interact with various receptors and enzymes involved in inflammation pathways. By targeting these pathways, 5-(2-chlorophenyl)methyl-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one could offer a novel approach to treating conditions such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its pharmacological potential, this compound has also been explored for its antimicrobial properties. Preliminary studies indicate that it can inhibit the growth of certain bacteria and fungi by disrupting essential cellular processes. This dual functionality as both an anti-inflammatory agent and an antimicrobial makes it a versatile candidate for further development.

The synthesis of 5-(2-chlorophenyl)methyl-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies have been employed to optimize yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in constructing the complex heterocyclic framework efficiently.

Quality control and analytical characterization are critical steps in ensuring the efficacy and safety of pharmaceutical compounds. For 5-(2-chlorophenyl)methyl-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one, high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry are routinely employed to confirm structural integrity and assess purity levels.

The future prospects for 5-(2-chlorophenyl)methyl-1-phenyl-1H,4H,5H-pyrazolo[3,4-d]pyrimidin-4-one are promising given its diverse biological activities and structural versatility. Ongoing research aims to further elucidate its mechanism of action and explore novel derivatives with enhanced potency and selectivity. Collaborative efforts between academic institutions and pharmaceutical companies are likely to accelerate the translation of this compound from bench research to clinical applications.

In conclusion,5-(2-chlorophenyl)methyl-1-phenyl-H(3) H(7), H(8)-pyrazolopyridopyrimidinon (CAS No 85244)-40(35) represents a significant advancement in medicinal chemistry with potential therapeutic implications across multiple disease areas. Its unique structural features make it a valuable asset in the ongoing quest to develop innovative treatments for complex medical conditions.